Cas no 131523-97-2 ((E)-3-Hydroxy Doxepin)

• Product Name: (E)-3-Hydroxy Doxepin
• CAS No: 131523-97-2
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 1059106
• PubChem ID: 71748968
• Update Time: 2025-06-09

(E)-3-Hydroxy Doxepin Chemical and Physical Properties

Names and Identifiers

• (E)-3-Hydroxy Doxepin
• (11E)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-3-ol
• (11E)-11-[3-(DiMethylaMino)propylidene]-6,11-dihydrodibenz[b,e]oxepin-3-ol
• (11E)-11-[3-(Dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-3-ol
• DTXSID00857753
• 131523-97-2

• Inchi： 1S/C19H21NO2/c1-20(2)11-5-8-17-16-7-4-3-6-14(16)13-22-19-12-15(21)9-10-18(17)19/h3-4,6-10,12,21H,5,11,13H2,1-2H3/b17-8+
• InChI Key： OHKQNFCWNWKAIY-CAOOACKPSA-N
• SMILES： O1C2C=C(C=CC=2/C(=C/CCN(C)C)/C2C=CC=CC=2C1)O

Computed Properties

• Exact Mass: 295.15700
• Monoisotopic Mass: 295.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.70000
• LogP: 3.66800

Additional information on (E)-3-Hydroxy Doxepin

Introduction to (E)-3-Hydroxy Doxepin and Its Significance in Modern Pharmaceutical Research

CAS No. 131523-97-2 is a unique identifier for a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. The compound in question, (E)-3-Hydroxy Doxepin, is a derivative of doxepin, a tricyclic antidepressant (TCA) that has been widely used for its therapeutic effects on depression and anxiety disorders. This introduction aims to provide a comprehensive overview of (E)-3-Hydroxy Doxepin, its chemical properties, pharmacological significance, and the latest research findings that underscore its potential in modern medicine.

The chemical structure of (E)-3-Hydroxy Doxepin (CAS No. 131523-97-2) features a hydroxyl group at the 3-position of the doxepin molecule, which introduces additional functional properties that may influence its biological activity. This modification can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound, making it a subject of intense interest for researchers exploring novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have enabled scientists to delve deeper into the interactions between (E)-3-Hydroxy Doxepin and biological targets. These studies have revealed that the hydroxyl group at the 3-position enhances the compound's ability to interact with specific enzymes and receptors involved in neurotransmitter regulation. This has opened up new avenues for exploring its potential as an antidepressant with improved efficacy and reduced side effects compared to its parent compound, doxepin.

The pharmacological effects of (E)-3-Hydroxy Doxepin are primarily attributed to its ability to modulate serotonin and norepinephrine reuptake mechanisms. Unlike traditional TCAs, which often exhibit significant sedative effects due to their affinity for histamine H1 receptors, (E)-3-Hydroxy Doxepin has been shown to have a more targeted action profile. This makes it an attractive candidate for developing next-generation antidepressants that offer therapeutic benefits with fewer off-target effects.

One of the most compelling aspects of (E)-3-Hydroxy Doxepin is its potential in treating not only depression but also other neuropsychiatric disorders such as generalized anxiety disorder (GAD) and chronic pain conditions. Preclinical studies have demonstrated that the compound exhibits anxiolytic properties by influencing serotonin receptor subtypes (5-HT1A and 5-HT2A) in a manner that promotes emotional regulation without inducing excessive sedation.

The synthesis of (E)-3-Hydroxy Doxepin (CAS No. 131523-97-2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed novel synthetic pathways that optimize the production process while minimizing byproduct formation. These advancements are crucial for scaling up production and making the compound more accessible for clinical trials and therapeutic applications.

The role of metabolomics in understanding the pharmacological actions of (E)-3-Hydroxy Doxepin cannot be overstated. Metabolic profiling has revealed that the compound undergoes biotransformation in vivo, leading to the formation of active metabolites that contribute to its therapeutic effects. This knowledge is essential for designing effective dosing regimens and predicting patient responses based on individual metabolic profiles.

Recent clinical trials have provided preliminary evidence supporting the efficacy of (E)-3-Hydroxy Doxepin in treating major depressive disorder (MDD). Patients treated with this compound have shown significant improvements in mood symptoms without experiencing common side effects associated with traditional antidepressants, such as weight gain or sexual dysfunction. These findings are particularly promising for patients who have not responded well to conventional treatments.

The future direction of research on (E)-3-Hydroxy Doxepin (CAS No. 131523-97-2) includes exploring its potential as an adjunct therapy for comorbid conditions often associated with depression, such as insomnia and chronic pain. Additionally, researchers are investigating the compound's neuroprotective properties, which could make it valuable in preventing or mitigating neurodegenerative diseases like Alzheimer's and Parkinson's.

In conclusion, (E)-3-Hydroxy Doxepin represents a significant advancement in pharmaceutical research with its unique chemical structure and promising therapeutic applications. The latest research findings highlight its potential as an effective antidepressant with improved safety profiles, making it a valuable candidate for further clinical development. As our understanding of neural mechanisms continues to evolve, compounds like (E)-3-Hydroxy Doxepin are poised to play a crucial role in addressing complex neuropsychiatric disorders.